Cas no 2624119-20-4 (3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride)

3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione hydrochloride is a sulfone derivative featuring both hydroxy and aminomethyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s unique structure, combining a sulfone moiety with hydroxyl and amine functionalities, enables its use in the development of biologically active molecules, particularly in medicinal chemistry. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. This compound is particularly valuable for researchers exploring sulfone-based scaffolds or designing novel therapeutic agents, offering a balanced reactivity profile for further functionalization.
3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride structure
2624119-20-4 structure
Product Name:3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride
CAS No:2624119-20-4
MF:C6H14ClNO3S
MW:215.698259830475
MDL:MFCD33550918
CID:5664607
PubChem ID:155977972
Update Time:2025-11-02

3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride
    • EN300-27751762
    • 2624119-20-4
    • 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride
    • MDL: MFCD33550918
    • Inchi: 1S/C6H13NO3S.ClH/c7-4-6(8)2-1-3-11(9,10)5-6;/h8H,1-5,7H2;1H
    • InChI Key: FYDWGVJOJVEXJG-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCCC(CN)(C1)O)(=O)=O

Computed Properties

  • Exact Mass: 215.0382922g/mol
  • Monoisotopic Mass: 215.0382922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų

3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride Pricemore >>

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3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride Related Literature

Additional information on 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride

Comprehensive Overview of 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride (CAS No. 2624119-20-4)

3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride (CAS No. 2624119-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiane-1,1-dione core and aminomethyl functional group, is widely studied for its potential applications in drug development and biochemical assays. Its hydrochloride salt form enhances solubility, making it particularly useful in aqueous-based research environments.

The molecular structure of 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride features a sulfone group (1lambda6-thiane-1,1-dione) and a hydroxyl group at the 3-position, which contribute to its reactivity and interaction with biological targets. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules, especially in the development of enzyme inhibitors or receptor modulators. The presence of the aminomethyl group also opens avenues for further derivatization, making it a versatile intermediate in medicinal chemistry.

In recent years, the demand for 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride has increased due to its relevance in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). These approaches are currently trending in pharmaceutical research, as they allow for rapid identification of lead compounds. The compound’s unique structural features make it a valuable candidate for exploring new drug-target interactions, particularly in the fields of oncology and neurology.

Another area where 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride shows promise is in the development of bioconjugates. Its reactive functional groups enable covalent attachment to proteins, peptides, or other biomolecules, facilitating applications in targeted drug delivery and diagnostic imaging. This aligns with the growing interest in precision medicine, where researchers seek to develop therapies tailored to individual patient profiles.

From a synthetic chemistry perspective, the compound’s thiane-1,1-dione scaffold is of particular interest due to its stability and potential for further functionalization. Chemists are exploring its use in multicomponent reactions (MCRs), which are efficient for generating diverse molecular libraries. This is especially relevant in the context of AI-driven drug discovery, where large datasets of chemically diverse compounds are needed to train predictive models.

The market for 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride is expected to grow as more researchers recognize its utility in hit-to-lead optimization. Suppliers are increasingly offering this compound in high purity grades to meet the demands of academic and industrial laboratories. Additionally, its compatibility with automated synthesis platforms makes it a practical choice for modern drug discovery workflows.

In summary, 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione hydrochloride (CAS No. 2624119-20-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural uniqueness, combined with its applicability in cutting-edge drug discovery methodologies, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.

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